5-(furan-2-yl)-N-(1-methyl-2-oxoindolin-5-yl)isoxazole-3-carboxamide

• IUPAC Name: 5-(furan-2-yl)-N-(1-methyl-2-oxo-3H-indol-5-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C17H13N3O4/c1-20-13-5-4-11(7-10(13)8-16(20)21)18-17(22)12-9-15(24-19-12)14-3-2-6-23-14/h2-7,9H,8H2,1H3,(H,18,22)
• InChI Key: XDMCJQVTDGNVSN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CC2=C1C=CC(=C2)NC(=O)C3=NOC(=C3)C4=CC=CO4
• Molecular Formula: C17H13N3O4
• Molecular Weight: 323.30 g/mol

Description

5-(furan-2-yl)-N-(1-methyl-2-oxoindolin-5-yl)isoxazole-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the isoxazole family and has been synthesized using various methods.

Scientific Research Applications

Heterocyclic Chemistry and Drug Design

The study of furan and isoxazole derivatives has been crucial in drug discovery and development. Compounds incorporating these heterocycles have been synthesized and evaluated for various biological activities, including antibacterial, antifungal, and antiprotozoal properties. For instance, derivatives have been tested for their effectiveness against challenging pathogens, demonstrating significant potential in addressing antibiotic resistance and infectious diseases (Patrick et al., 2007).

Organic Synthesis and Molecular Design

The furan and isoxazole rings serve as key scaffolds for the synthesis of complex molecules. Researchers have developed novel synthetic routes to access diverse structures, exploring the chemistry of these heterocycles to introduce various functional groups, which could lead to new pharmacologically active compounds. This includes work on synthesizing isoxazole-3-carboxamide derivatives for potential therapeutic applications (Pasunooti et al., 2015).

Antimicrobial and Antitumor Potential

Several studies have focused on the antimicrobial and antitumor potential of furan and isoxazole derivatives, synthesizing compounds that were tested for their activity against various bacteria, fungi, and cancer cell lines. These efforts aim to develop new treatments for infectious diseases and cancer, highlighting the importance of these heterocycles in medicinal chemistry (Başoğlu et al., 2013).

Nematicidal and Antimicrobial Activity

Research has also been conducted on the nematicidal and antimicrobial activities of benzofuran derivatives, showcasing the potential of furan-based compounds in agricultural applications to protect crops from pests and diseases. This demonstrates the diverse utility of furan derivatives beyond pharmaceuticals, extending into areas like agrochemicals (Reddy et al., 2010).